Cas no 1805409-22-6 (3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805409-22-6
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915277
• Update Time: 2025-06-09

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-4-5(9)6(13)3(2-12-4)7(10)11/h2,7H,1H2,(H,12,13)
• InChI Key： LUBAUSYTQZPAOF-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(F)F)=CNC=1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805409-22-6)

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805409-22-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing interest in 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine is closely tied to the rising demand for fluorinated compounds in modern chemistry. Fluorine incorporation is a key strategy in drug design, as it enhances metabolic stability and bioavailability. This trend aligns with current industry focus on sustainable chemistry and green synthesis, where researchers seek efficient methods to incorporate halogens like bromine and fluorine into target molecules. The compound's CAS No. 1805409-22-6 serves as a crucial identifier for researchers tracking its applications across different databases.

Recent studies highlight the potential of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine in developing enzyme inhibitors, particularly for targets involved in inflammatory pathways. The presence of both bromine and fluorine atoms allows for precise molecular interactions with biological targets, making this compound particularly interesting for medicinal chemistry applications. Its 4-hydroxypyridine core structure is frequently found in bioactive molecules, further enhancing its relevance in drug discovery programs.

From a synthetic chemistry perspective, the bromomethyl group in this compound offers excellent opportunities for further functionalization through nucleophilic substitution reactions. This characteristic makes CAS No. 1805409-22-6 a valuable building block for constructing more complex molecular architectures. Researchers are particularly interested in its potential for creating heterocyclic compounds, which constitute a significant portion of FDA-approved drugs.

The difluoromethyl moiety present in this molecule has become increasingly important in contemporary drug design due to its ability to serve as both a hydrogen bond donor and a lipophilic group. This dual functionality is particularly valuable in optimizing drug-like properties of potential therapeutic candidates. The compound's structural features align well with current trends in fragment-based drug discovery, where small, well-characterized molecules serve as starting points for lead optimization.

In the agrochemical sector, derivatives of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine show promise for developing new generation crop protection agents. The presence of halogen atoms contributes to improved pest resistance profiles, while the pyridine core offers favorable environmental degradation characteristics. This balance between efficacy and environmental safety makes it an attractive candidate for sustainable agriculture applications.

Analytical characterization of CAS No. 1805409-22-6 presents interesting challenges and opportunities for spectroscopic techniques. The distinct NMR signatures of its bromine and fluorine atoms, coupled with the hydroxyl proton, provide clear diagnostic markers for quality control. Advanced techniques like LC-MS and HPLC are typically employed to ensure purity and confirm structural integrity of this valuable intermediate.

The synthesis of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine involves carefully optimized steps to ensure proper regioselectivity and yield. Current research focuses on developing more efficient protocols that align with green chemistry principles, minimizing hazardous byproducts while maximizing atom economy. These efforts reflect the broader pharmaceutical industry's commitment to process intensification and sustainable manufacturing.

From a commercial availability standpoint, CAS No. 1805409-22-6 remains a specialty chemical with limited but growing accessibility. Suppliers typically offer it in research quantities, with purity specifications tailored to medicinal chemistry applications. The compound's pricing reflects its synthetic complexity and the value it brings to drug discovery programs as a versatile intermediate.

Future research directions for 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The reactive bromomethyl group could serve as an attachment point for various linkers in these emerging therapeutic modalities. Such applications would further elevate the importance of this already valuable pyridine derivative in cutting-edge pharmaceutical research.

Safety considerations for handling CAS No. 1805409-22-6 follow standard laboratory protocols for halogenated compounds. While not classified as extremely hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with modern laboratory safety standards and chemical hygiene practices.

In conclusion, 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)-4-hydroxypyridine represents an important addition to the toolkit of synthetic and medicinal chemists. Its unique combination of functional groups and versatile reactivity profile make it particularly valuable in today's research landscape focused on targeted therapeutics and precision chemistry. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow substantially.